Cas no 181284-14-0 (3-Chloro-5-methylpyrazine-2-carbonitrile)

3-Chloro-5-methylpyrazine-2-carbonitrile Properties

Names and Identifiers

• 3-Chloro-5-methylpyrazine-2-carbonitrile
• 3-cyano-2-chloro-6-methyl-pyrazine
• AB60457
• AC1L6I23
• AG-K-72573
• ANW-71210
• CTK6C3575
• NSC158247
• 3-Chloro-5-methyl-pyrazine-2-carbonitrile
• SMGGFRMRMZFJEV-UHFFFAOYSA-N
• 9508AA
• 2-Pyrazinecarbonitrile, 3-chloro-5-methyl-
• 181284-14-0
• DB-105489
• NSC-158247
• MFCD10697772
• D70692
• CS-0069091
• DTXSID80303405
• AKOS006304608
• A1-28609
• SCHEMBL8139272
• AS-65327
• +Expand

• MDL： MFCD10697772
• InChIKey： SMGGFRMRMZFJEV-UHFFFAOYSA-N
• Inchi： 1S/C6H4ClN3/c1-4-3-9-5(2-8)6(7)10-4/h3H,1H3
• SMILES： ClC1C(C#N)=NC([H])=C(C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 153.0093748g/mol
• Heavy Atom Count: 10
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6